Cas no 4313-03-5 (trans,trans-2,4-Heptadienal (Technical Grade, 90%))
Technical Introduction: trans,trans-2,4-Heptadienal (Technical Grade, 90%)
trans,trans-2,4-Heptadienal is an α,β-unsaturated aldehyde with a conjugated diene structure, commonly used as a flavor and fragrance intermediate. The technical grade (90%) offers a cost-effective option for industrial applications where high purity is not critical. Its distinct unsaturated carbonyl functionality makes it valuable in organic synthesis, particularly in Diels-Alder reactions and as a precursor for aroma compounds. The product is characterized by its reactivity and compatibility with various chemical processes. Proper handling is advised due to its potential sensitivity to oxidation and polymerization. Suitable for research and manufacturing applications requiring a balance of performance and affordability.

4313-03-5 structure
Product name:trans,trans-2,4-Heptadienal (Technical Grade, 90%)
trans,trans-2,4-Heptadienal (Technical Grade, 90%) Chemical and Physical Properties
Names and Identifiers
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- (2E,4E)-Hepta-2,4-dienal
- Heptadienal
- trans, trans-2,4-Heptandienal
- trans,trans-2,4-Heptadienal
- 2,4-HEPTADIEN-1-AL
- 2,4-HEPTADIENAL
- 2-trans,4-trans-n-heptadienal
- FEMA 3164
- T2 T4 HEPTADIENAL
- trans,trans-hepta-2,4-dienal
- trans,trans-2,4-Heptandienal
- trans,trans-2,4-Heptadienal (Technical Grade, 90%)
-
- MDL: MFCD00007005
- Inchi: 1S/C7H10O/c1-2-3-4-5-6-7-8/h3-7H,2H2,1H3/b4-3+,6-5+
- InChI Key: SATICYYAWWYRAM-VNKDHWASSA-N
- SMILES: CC/C=C/C=C/C=O
Computed Properties
- Exact Mass: 110.073165g/mol
- Surface Charge: 0
- XLogP3: 1.6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 3
- Monoisotopic Mass: 110.073165g/mol
- Monoisotopic Mass: 110.073165g/mol
- Topological Polar Surface Area: 17.1Ų
- Heavy Atom Count: 8
- Complexity: 101
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
Experimental Properties
- Color/Form: Yellow transparent liquid
- Density: 0.881 g/mL at 25 °C(lit.)
- Boiling Point: 85°C/20mmHg(lit.)
- Flash Point: Fahrenheit: 143.6 ° f
Celsius: 62 ° c - Refractive Index: n20/D 1.534(lit.)
- Water Partition Coefficient: Insoluble
- PSA: 17.07000
- LogP: 1.70770
- FEMA: 3164
- Solubility: Insoluble in water
trans,trans-2,4-Heptadienal (Technical Grade, 90%) Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H302,H311,H315
- Warning Statement: P280,P312
- Hazardous Material transportation number:UN 2810 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 22-24-38
- Safety Instruction: S36/37-S45
- FLUKA BRAND F CODES:10-23
-
Hazardous Material Identification:
- PackingGroup:III
- HazardClass:6.1
- Storage Condition:0-10°C
- Risk Phrases:R22; R24; R38
- Safety Term:S36/37;S45
trans,trans-2,4-Heptadienal (Technical Grade, 90%) Customs Data
- HS CODE:2912190090
- Customs Data:
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
trans,trans-2,4-Heptadienal (Technical Grade, 90%) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1032612-10g |
(2E,4E)-Hepta-2,4-dienal |
4313-03-5 | 90% | 10g |
¥142.00 | 2024-05-13 | |
eNovation Chemicals LLC | D280261-1g |
(2E,4E)-Hepta-2,4-dienal |
4313-03-5 | 97% | 1g |
$200 | 2023-09-03 | |
Key Organics Ltd | BS-16809-25G |
(2E,4E)-Hepta-2,4-dienal |
4313-03-5 | >90% | 25g |
£81.00 | 2025-02-08 | |
TRC | H281255-50g |
trans,trans-2,4-Heptadienal (Technical Grade, 90%) |
4313-03-5 | 50g |
$1809.00 | 2023-05-18 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T95560-25g |
trans,trans-2,4-Heptadienal (Technical Grade, 90%) |
4313-03-5 | 90% | 25g |
¥296.0 | 2023-09-06 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T95560-5g |
trans,trans-2,4-Heptadienal (Technical Grade, 90%) |
4313-03-5 | 5g |
¥106.0 | 2021-09-07 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1032612-25g |
(2E,4E)-Hepta-2,4-dienal |
4313-03-5 | 90% | 25g |
¥354.00 | 2024-05-13 | |
Chemenu | CM561027-100g |
(2E,4E)-Hepta-2,4-dienal |
4313-03-5 | 95%+ | 100g |
$224 | 2023-02-02 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H810851-100g |
trans, trans-2,4-Heptandienal |
4313-03-5 | 90% | 100g |
1,720.00 | 2021-05-17 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W316407-1KG-1kg |
trans,trans-2,4-Heptadienal (Technical Grade, 90%) |
4313-03-5 | 1kg |
¥13502.79 | 2023-11-12 |
trans,trans-2,4-Heptadienal (Technical Grade, 90%) Related Literature
-
Yuanyuan Hu,Guanhua Zhao,Lei Qin,Zhenlong Yu,Min Zhang,Xiaochi Ma,Dayong Zhou,Fereidoon Shahidi,Beiwei Zhu Food Funct. 2021 12 5488
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2. Roasting pretreatment of walnut (Juglans regia L.) kernels: improvement of the oil flavor profile and correlation with the chemical compositionShuang Bi,Xiaoyuan Niu,Fan Yang,Ying Xu,Yixin Dai,Ye Liu,Qi Zhou Food Funct. 2022 13 10956
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Kunli Xu,Yuwen Yi,Jing Deng,Yuanhui Wang,Bo Zhao,Qianran Sun,Chenhui Gong,Zepeng Yang,Hailun Wan,Ruiyan He,Xinyu Wu,Bo Yao,Meichao Zhang,Yong Tang RSC Adv. 2022 12 11591
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Wai Siang Law,Huan Wen Chen,Roman Balabin,Christian Berchtold,Lukas Meier,Renato Zenobi Analyst 2010 135 773
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Andriana C. Kaliora,Anna Artemiou,Ioannis Giogios,Nick Kalogeropoulos Food Funct. 2013 4 1185
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4313-03-5)trans,trans-2,4-Heptadienal

Purity:99.9%
Quantity:200kg
Price ($):Inquiry